Cas no 2172625-16-8 (1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one
• CAS No: 2172625-16-8
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• CID: 6358353
• PubChem ID: 165603435
• Update Time: 2025-10-24

1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one
• 2172625-16-8
• EN300-1618508

• Inchi： 1S/C12H11FO2/c1-3-10(14)6-4-9-5-7-11(13)12(8-9)15-2/h3-8H,1H2,2H3/b6-4+
• InChI Key： QEXGTTQGFPRHQR-GQCTYLIASA-N
• SMILES： FC1C=CC(/C=C/C(C=C)=O)=CC=1OC

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one

Exploring the Potential of 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one (CAS No. 2172625-16-8) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one (CAS No. 2172625-16-8) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its fluoro-methoxyphenyl and penta-1,4-dien-3-one moieties, offers a wide array of potential applications in pharmaceuticals, materials science, and agrochemicals. Researchers are particularly drawn to its conjugated system, which may contribute to its reactivity and biological activity.

The growing demand for novel compounds in drug discovery has placed 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one under the spotlight. Its structural features suggest potential as a building block for small-molecule therapeutics, particularly in areas such as inflammation and metabolic disorders. The presence of both fluorine and methoxy groups on the aromatic ring may enhance its pharmacokinetic properties, a topic frequently searched by medicinal chemists in online databases and AI-powered research tools.

From a synthetic chemistry perspective, the penta-1,4-dien-3-one scaffold presents interesting opportunities for further functionalization. Recent publications in high-impact journals have highlighted the versatility of similar compounds in click chemistry and cascade reactions, making this compound potentially valuable for developing new synthetic methodologies. These aspects align with current trends in green chemistry and atom economy, topics that consistently rank high in chemical literature searches.

The compound's potential extends beyond pharmaceutical applications. In materials science, the conjugated system of 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one could contribute to the development of novel organic electronic materials. Researchers investigating OLED technology and organic photovoltaics may find this compound particularly interesting, as its electronic properties could be tuned through further modification of its structure.

Quality control and characterization of 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one remain crucial aspects of its study. Advanced analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying its purity and structure. These methodologies represent common search terms among analytical chemists and quality assurance professionals working with novel compounds.

As research into 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one progresses, its potential in bioconjugation and probe development for biological studies is becoming increasingly apparent. The compound's ability to potentially interact with various biological targets makes it a candidate for developing new research tools in molecular biology and biochemistry, areas that continue to generate significant interest in scientific communities.

The stability and storage conditions of 2172625-16-8 are practical considerations for researchers. Proper handling under inert atmosphere and storage at controlled temperatures may be necessary to maintain its integrity, a topic frequently discussed in chemical forums and Q&A platforms where laboratory professionals exchange practical knowledge about handling sensitive compounds.

Looking forward, the scientific community anticipates more studies exploring the full potential of 1-(4-fluoro-3-methoxyphenyl)penta-1,4-dien-3-one. Its unique combination of structural features positions it as a promising candidate for multiple applications, from medicinal chemistry to advanced materials. As research continues, we may see this compound playing a significant role in addressing current challenges in these fields.